molecular formula C22H27NO2S2 B2469455 2-(Benzylthio)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone CAS No. 1421522-82-8

2-(Benzylthio)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone

Cat. No. B2469455
CAS RN: 1421522-82-8
M. Wt: 401.58
InChI Key: ZEOFZKWGJKUFLP-UHFFFAOYSA-N
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Description

2-(Benzylthio)-1-(4-(((4-methoxyphenyl)thio)methyl)piperidin-1-yl)ethanone is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a thioether derivative of piperidine, which has been synthesized using different methods.

Scientific Research Applications

Synthesis and Antimicrobial Activity

  • Synthesis and Antimicrobial Activities : The compound's structural relatives have been synthesized for their antimicrobial properties. One study involved the synthesis of pyridine derivatives utilizing amino substituted benzothiazoles and chloropyridine carboxylic acid. These derivatives displayed variable antimicrobial activities against bacteria and fungi, suggesting potential applications in designing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Electrochemical Synthesis

  • Electrochemical Synthesis : An electrochemical approach has been employed to synthesize arylthiobenzazoles, indicating a method for generating compounds with similar structures to the specified chemical. This method involves the oxidation of specific ketones in the presence of nucleophiles, leading to the formation of compounds with potential biological activities (Amani & Nematollahi, 2012).

Wound-Healing Potential

  • Wound-Healing Applications : Derivatives of the compound have been evaluated for their in vivo wound-healing potential. The study focused on a series of derivatives synthesized and characterized for their ability to enhance wound healing in animal models. Significant findings highlighted compounds that expedited epithelialization and increased the tensile strength of wounds, indicating potential therapeutic applications in wound management (Vinaya et al., 2009).

Antibacterial and Antifolate Properties

  • Antibacterial and Antifolate Activities : Further research has been conducted on the synthesis of hetero chalcones and benzothiazepines containing piperidine, showing antibacterial properties. These compounds were evaluated for their efficacy against bacterial strains, suggesting their potential use in developing new antibacterial agents. Additionally, some compounds have been investigated for their antifolate properties, indicating their use in cancer therapy or as antifungal agents (Degraw, Christie, Colwell, & Sirotnak, 1992).

properties

IUPAC Name

2-benzylsulfanyl-1-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27NO2S2/c1-25-20-7-9-21(10-8-20)27-16-19-11-13-23(14-12-19)22(24)17-26-15-18-5-3-2-4-6-18/h2-10,19H,11-17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZEOFZKWGJKUFLP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)SCC2CCN(CC2)C(=O)CSCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27NO2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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